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Compound of Interest

Compound Name: 6-Aminohexanenitrile

Cat. No.: B7779925 Get Quote

6-Aminohexanenitrile (CAS No. 2432-74-8), also known as 6-aminocapronitrile, is a

bifunctional organic molecule of significant interest in polymer chemistry and pharmaceutical

synthesis.[1][2] Its structure is deceptively simple: a six-carbon aliphatic chain capped by a

primary amine (-NH₂) at one end and a nitrile (-C≡N) group at the other. This duality is the very

source of its utility and its interesting physicochemical behavior. The primary amine offers a

nucleophilic and basic site, capable of hydrogen bonding and salt formation, while the nitrile

group provides a polar, electrophilic carbon and is a precursor to other functional groups like

carboxylic acids or amines.

This guide provides an in-depth exploration of the core physicochemical properties of 6-
aminohexanenitrile, grounded in established analytical methodologies. For researchers and

drug development professionals, a thorough understanding of these properties is not merely

academic; it is foundational to designing robust synthetic routes, developing stable

formulations, and ensuring analytical precision. We will move beyond simple data reporting to

explain the causality behind these properties and the logic informing the selection of

characterization techniques.

Core Physicochemical Properties: A Quantitative
Overview
The fundamental properties of a molecule dictate its behavior in both reactive and non-reactive

systems. For 6-aminohexanenitrile, the interplay between its polar functional groups and the

nonpolar hydrocarbon backbone is key.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b7779925?utm_src=pdf-interest
https://www.benchchem.com/product/b7779925?utm_src=pdf-body
https://commonchemistry.cas.org/detail?cas_rn=2432-74-8
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-6-aminohexanenitrile-properties-and-procurement-for-industrial-use-iq
https://www.benchchem.com/product/b7779925?utm_src=pdf-body
https://www.benchchem.com/product/b7779925?utm_src=pdf-body
https://www.benchchem.com/product/b7779925?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7779925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Below is a summary of its key physical and chemical properties.

Property Value Source(s)

CAS Registry Number 2432-74-8 [1][3][4]

Molecular Formula C₆H₁₂N₂ [1][3][4]

Molecular Weight 112.17 g/mol [1][5][6]

Appearance
Colorless to Pale Yellow

Liquid/Oil
[7][8][9]

Melting Point -31.4 °C (-24.5 °F) [1][3][10]

Boiling Point
235.5 °C (at 760 mmHg); 129-

132 °C (at 26 Torr)
[1][5][10]

Density 0.899 g/cm³ [3][5]

Refractive Index (n²⁰/D) 1.4475 [3][4][11]

Flash Point 93.6 °C (200.5 °F) [3][5]

pKa (Predicted)
10.38 ± 0.10 (for the conjugate

acid of the amine)
[9][11][12]

Solubility

Slightly soluble in Chloroform,

DMSO, Methanol.[9][12]

Sparingly soluble in water,

highly soluble in many organic

solvents.[13]

Structural and Spectroscopic Characterization
Confirming the identity and purity of 6-aminohexanenitrile is the first critical step in any

research endeavor. Spectroscopic methods provide an unambiguous fingerprint of the

molecule.

Molecular Structure and Functional Groups
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The diagram below illustrates the key functional components of 6-aminohexanenitrile that

govern its chemical behavior.

Caption: Key functional groups of 6-aminohexanenitrile.

Expected Spectroscopic Signatures
Infrared (IR) Spectroscopy: The IR spectrum provides direct evidence of the functional

groups.[7][14]

N-H Stretch: A medium-to-weak, broad absorption around 3300-3400 cm⁻¹ corresponding

to the primary amine.

C-H Stretch: Sharp peaks just below 3000 cm⁻¹ (2850-2960 cm⁻¹) from the aliphatic

chain.

C≡N Stretch: A characteristic sharp, medium-intensity peak around 2240-2260 cm⁻¹. The

absence of this peak would be a strong indicator of impurity or degradation.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR would show a series of multiplets for the -(CH₂)₅- chain. A

distinct signal for the -CH₂-NH₂ protons would appear, and its chemical shift would be

dependent on the solvent and concentration. The protons adjacent to the nitrile group (-

CH₂-C≡N) would be the most downfield of the aliphatic signals.

¹³C NMR: The carbon spectrum would show six distinct signals. The nitrile carbon (C≡N)

would be the most downfield signal, typically >110 ppm. The carbon attached to the amine

(-CH₂-NH₂) would be found around 40 ppm.

Mass Spectrometry (MS): Electron ionization mass spectrometry would show a molecular ion

peak (M⁺) at m/z = 112.[15] A prominent fragment would likely be observed at m/z = 30,

corresponding to the [CH₂NH₂]⁺ ion, which is a characteristic fragmentation pattern for

primary amines.

Experimental Determination of Key Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b7779925?utm_src=pdf-body
https://www.benchchem.com/product/b7779925?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6-Aminohexanenitrile
https://webbook.nist.gov/cgi/inchi?ID=C2432748&Mask=80
https://webbook.nist.gov/cgi/inchi?ID=C2432748&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7779925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To ensure trustworthiness, every protocol must be a self-validating system. The following

sections detail robust, step-by-step methodologies for characterizing 6-aminohexanenitrile.

The choice of each technique is deliberate, reflecting the specific nature of the analyte.

Workflow for Comprehensive Physicochemical Profiling
The following diagram outlines a logical workflow for the characterization of a new batch of 6-
aminohexanenitrile.

Receive 6-Aminohexanenitrile Sample

Identity & Purity Confirmation

GC-MS Analysis
(Purity, Volatile Impurities)

 Primary
 Screen

NMR (¹H, ¹³C) & FT-IR
(Structural Confirmation)

 Secondary
 Screen

Pass?

FAIL:
Quarantine & Investigate

 FAIL

Thermal Properties

 PASS

Physicochemical Properties

 PASS

DSC Analysis
(Melting Point, Glass Transition)

TGA Analysis
(Boiling Point, Thermal Stability)

Generate Certificate of Analysis

Solubility Study
(Aqueous & Organic)

pKa Determination
(Potentiometric Titration) Refractive Index Measurement
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Click to download full resolution via product page

Caption: Experimental workflow for 6-aminohexanenitrile characterization.

Protocol 1: Purity Assessment by Gas Chromatography-
Mass Spectrometry (GC-MS)

Causality: GC is an ideal technique for separating volatile and semi-volatile compounds like

6-aminohexanenitrile. Coupling it with a Mass Spectrometer allows for both quantification

of purity (from the chromatogram) and identification of any potential impurities (from their

mass spectra). A Flame Ionization Detector (FID) could be used for routine purity checks, but

MS provides superior qualitative data.

Methodology:

Sample Preparation: Prepare a 1 mg/mL solution of 6-aminohexanenitrile in

dichloromethane or ethyl acetate. Create a series of calibration standards if quantitative

analysis of impurities is required.

Instrument Setup:

GC Column: Use a mid-polarity column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) to

achieve good separation.

Injector: Set to 250 °C with a split ratio of 50:1 to avoid column overloading.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Program: Start at 60 °C, hold for 2 minutes, then ramp at 15 °C/min to 240 °C and

hold for 5 minutes. This gradient ensures separation of volatile contaminants from the

main analyte peak.

MS Setup:

Ion Source: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.
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Scan Range: 30-350 m/z.

Analysis: Inject 1 µL of the sample. The purity is calculated as the area of the main peak

divided by the total area of all peaks in the chromatogram (Area % method). Identify

impurities by comparing their mass spectra against a reference library (e.g., NIST).[15]

Protocol 2: Determination of Thermal Properties by DSC
and TGA

Causality: Differential Scanning Calorimetry (DSC) is highly sensitive for detecting phase

transitions like melting, while Thermogravimetric Analysis (TGA) is the gold standard for

measuring mass loss as a function of temperature, which is used here to determine the

boiling point and decomposition temperature.

Methodology (DSC for Melting Point):

Sample Preparation: Hermetically seal 5-10 mg of 6-aminohexanenitrile in an aluminum

DSC pan. Prepare an identical empty pan as a reference.

Instrument Setup:

Atmosphere: Nitrogen at a flow rate of 50 mL/min.

Temperature Program: Equilibrate at -80 °C. Ramp temperature at 10 °C/min to 30 °C.

Analysis: The melting point is determined as the onset temperature of the endothermic

melting peak. Given its low melting point of -31.4 °C, a cooling accessory is required.[10]

Methodology (TGA for Boiling Point & Stability):

Sample Preparation: Place 10-15 mg of the liquid sample into an alumina TGA crucible.

Instrument Setup:

Atmosphere: Nitrogen at a flow rate of 50 mL/min.

Temperature Program: Equilibrate at 30 °C. Ramp temperature at 20 °C/min to 300 °C.
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Analysis: The boiling point is identified as the temperature at which rapid, complete mass

loss occurs. The onset of this mass loss on the TGA curve corresponds to the boiling point

under atmospheric pressure.[5][10] Any significant mass loss before this point could

indicate the presence of volatile impurities or decomposition.

Protocol 3: pKa Determination by Potentiometric
Titration

Causality: The primary amine group gives 6-aminohexanenitrile its basic character.

Potentiometric titration is a direct and accurate method to measure the pKa, which is the pH

at which the amine is 50% protonated. This value is critical for understanding its behavior in

aqueous solutions and for developing salt-formation or pH-dependent extraction protocols.

Methodology:

Sample Preparation: Accurately weigh and dissolve a known amount of 6-
aminohexanenitrile in deionized water to create a solution of approximately 0.01 M.

Titration Setup: Use a calibrated pH meter with an automated titrator. The titrant will be a

standardized solution of 0.1 M Hydrochloric Acid (HCl).

Procedure:

Immerse the pH electrode in the sample solution and stir gently.

Titrate the sample with the HCl solution, adding small, precise increments of titrant and

recording the pH after each addition.

Analysis: Plot the pH versus the volume of HCl added. The equivalence point is the point

of maximum slope on the curve (or the peak of the first derivative). The pKa is the pH

value recorded when exactly half of the volume of titrant required to reach the equivalence

point has been added. The expected pKa is around 10.38.[11][12]

Safety and Handling Considerations
As a responsible scientist, understanding the hazards is as important as understanding the

properties. 6-Aminohexanenitrile is classified as harmful if swallowed and causes skin and
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eye irritation.[7][16] It may also cause respiratory irritation.[16]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles with side shields, and a lab coat.

Handling: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhaling vapors.[16] Avoid all contact with skin and eyes.

Storage: Store in a cool, dry place in a tightly sealed container under an inert atmosphere

(e.g., nitrogen or argon) to prevent oxidation or reaction with atmospheric moisture and CO₂.

[9][11]

Spills: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.[16]

Conclusion: A Molecule of Strategic Importance
The physicochemical properties of 6-aminohexanenitrile—defined by its terminal amine and

nitrile groups—make it a highly valuable and versatile building block. Its well-defined thermal

properties, predictable basicity, and characteristic spectroscopic fingerprint provide the

necessary parameters for its effective use in complex synthetic applications, from the

production of high-performance polymers to the intricate architecture of pharmaceutical agents.

[2][17] The protocols and data presented in this guide serve as a robust framework for

researchers to confidently handle, characterize, and deploy this important chemical

intermediate.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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